Cas no 899733-00-7 (N-butyl-N'-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}ethanediamide)

• Product Name: N-butyl-N'-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}ethanediamide
• CAS No: 899733-00-7
• MF: C₁₇H₂₀N₄O₄S
• MW: 376.430102348328
• CID: 5486753
• Update Time: 2025-07-13

N-butyl-N'-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-N'-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)oxamide
• N-butyl-N'-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}ethanediamide

• Inchi： 1S/C17H20N4O4S/c1-2-3-9-18-16(22)17(23)19-15-13-10-26(24,25)11-14(13)20-21(15)12-7-5-4-6-8-12/h4-8H,2-3,9-11H2,1H3,(H,18,22)(H,19,23)
• InChI Key： OKSMMCNDOYYNHQ-UHFFFAOYSA-N
• SMILES： C(NCCCC)(=O)C(NC1N(C2=CC=CC=C2)N=C2CS(=O)(=O)CC2=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-butyl-N'-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}ethanediamide

Comprehensive Analysis of N-butyl-N'-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}ethanediamide (CAS No. 899733-00-7)

In the realm of specialized organic compounds, N-butyl-N'-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}ethanediamide (CAS No. 899733-00-7) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, often referred to in abbreviated forms in research circles, combines a thienopyrazole core with a diamide functionality, making it a subject of study in medicinal chemistry and material science. Its CAS number 899733-00-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

The molecular architecture of N-butyl-N'-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}ethanediamide incorporates a sulfone group (5,5-dioxo) and a phenyl substituent, which are known to influence its electronic and steric properties. These features are particularly relevant in the design of small-molecule inhibitors or fluorescent probes, areas where researchers are actively seeking novel scaffolds. Recent trends in AI-driven drug discovery have highlighted the importance of such heterocyclic systems, as they often exhibit favorable bioavailability and target selectivity.

One of the most frequently searched questions regarding this compound revolves around its synthetic methodology. The preparation of CAS 899733-00-7 typically involves multi-step organic reactions, including cyclocondensation of appropriate precursors followed by amide coupling. Researchers have optimized these protocols to improve yields and purity, addressing another common query about scalability in laboratory settings. The compound's solubility profile (often in polar aprotic solvents) and stability under various pH conditions are additional technical aspects frequently discussed in online forums and scientific databases.

In the context of green chemistry initiatives, there is growing interest in evaluating the environmental footprint of synthesizing such specialized molecules. N-butyl-N'-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}ethanediamide presents opportunities for catalytic route development, a hot topic in sustainable pharmaceutical manufacturing. Computational chemists are also leveraging molecular docking studies to predict this compound's interactions with biological targets, aligning with the industry's shift toward in silico screening methods.

The compound's spectroscopic characterization (including NMR and HRMS data) remains a key reference point for quality control. Analytical chemists emphasize the importance of these parameters when verifying the identity of CAS 899733-00-7 in collaborative research. Furthermore, its thermal behavior, studied through differential scanning calorimetry, provides insights into formulation development—a concern for researchers working on solid dispersions or co-crystals.

Emerging applications of this thienopyrazole derivative extend to organic electronics, where its conjugated system shows promise in charge transport materials. This interdisciplinary potential makes N-butyl-N'-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}ethanediamide a recurring subject in patent literature, particularly in innovations related to optoelectronic devices. As the scientific community continues to explore its properties, this compound exemplifies how structural complexity can unlock diverse functionalities across multiple technological domains.